
triethylamine hydrobromide physical and
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethylamine hydrobromide

Cat. No.: B1225073 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Triethylamine
Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylamine hydrobromide (C₆H₁₅N·HBr) is the hydrobromide salt of the tertiary amine,

triethylamine. It is a versatile organic compound widely utilized as a reagent and catalyst in a

multitude of chemical transformations.[1] This white to off-white crystalline solid holds a

significant position in organic synthesis, particularly in the preparation of pharmaceutical

intermediates and other fine chemicals.[1][2] Its ability to be formed through a straightforward

acid-base neutralization reaction, coupled with its solubility in various organic solvents, makes

it an attractive component in synthetic chemistry.[1][2] This guide provides a comprehensive

overview of the core physical and chemical properties of triethylamine hydrobromide,

detailed experimental protocols for its synthesis and purification, and visual representations of

key processes to aid researchers and professionals in its effective application.

Physical Properties
Triethylamine hydrobromide presents as a white to off-white crystalline powder or flakes.[2]

[3][4] It is a hygroscopic substance, meaning it readily absorbs moisture from the atmosphere,

and should therefore be stored in a well-sealed container.[2] The compound is generally stable

under normal storage and handling conditions.[3]
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The physical properties of triethylamine hydrobromide are summarized in the table below for

easy reference.

Property Value Source(s)

Molecular Formula C₆H₁₆BrN [5][6][7][8]

Molecular Weight 182.1 g/mol [2]

Appearance
White to off-white crystalline

powder or flakes
[2][3][4]

Melting Point 246–248 °C [1][3][5]

Density 1.314 g/cm³ (at 20°C) [2][5]

Solubility
Soluble in water, alcohol, and

chloroform
[2][3]

Vapor Pressure 0 Pa (at 25°C) [2][5]

Flash Point >65 °C [2][3]

Chemical Properties and Reactivity
The chemical behavior of triethylamine hydrobromide is largely defined by its nature as an

amine salt. It is the product of the neutralization reaction between the weak base, triethylamine,

and the strong acid, hydrobromic acid (HBr).

Acid-Base Chemistry: The formation of triethylamine hydrobromide is a rapid acid-base

reaction.[1] The lone pair of electrons on the nitrogen atom of triethylamine acts as a proton

acceptor. The pKa of the parent amine, triethylamine, is approximately 10.75, indicating its

basicity.[9][10]

Stability and Incompatibilities: Triethylamine hydrobromide is stable under standard

conditions.[3][11] However, it is incompatible with strong oxidizing agents and strong bases.[11]

Reaction with strong bases will deprotonate the triethylammonium cation, regenerating the free

base, triethylamine.
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Role in Organic Synthesis: In the realm of organic synthesis, triethylamine hydrobromide
serves as a catalyst and reagent.[1] It is particularly useful in reactions where a mild acid

catalyst is required or where the in-situ generation of HBr is advantageous. For instance, it is

used in the preparation of dimethyl-alfa-diethylaminomaleate and

triphenylpropargylphosphonium bromide.[2] The conversion of water-insoluble drug molecules

containing amine groups into their salt forms, such as the hydrobromide, is a common strategy

in pharmaceutical chemistry to enhance their bioavailability.[1]

Experimental Protocols
Synthesis of Triethylamine Hydrobromide
The most common method for the synthesis of triethylamine hydrobromide is the direct

neutralization of triethylamine with hydrobromic acid.[1]

Methodology:

Reactant Preparation: Equimolar amounts of triethylamine and a 48% aqueous solution of

hydrobromic acid are prepared.[1] Acetone is a commonly used solvent for this reaction.[1]

Reaction: The triethylamine solution is cooled in an ice bath to a temperature between 0 and

5°C.[1] The hydrobromic acid solution is then added dropwise to the cooled triethylamine

solution with continuous stirring. Maintaining this low temperature is crucial to minimize side

reactions.[1]

Crystallization: As the reaction proceeds, triethylamine hydrobromide precipitates out of

the acetone solution due to its lower solubility.[1] The mixture is typically stirred for a period

to ensure complete reaction and crystallization.

Isolation: The precipitated solid is collected by filtration.

Washing and Drying: The collected crystals are washed with cold, anhydrous acetone to

remove any residual unreacted starting materials or impurities.[1] The purified product is then

dried under a vacuum.[2]
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Synthesis of Triethylamine Hydrobromide

1. Mix Triethylamine &
 Hydrobromic Acid in Acetone 2. Cool to 0-5°C 3. Precipitation of

Triethylamine Hydrobromide 4. Isolate by Filtration 5. Wash with Cold Acetone 6. Dry Under Vacuum

Click to download full resolution via product page

Caption: Workflow for the synthesis of triethylamine hydrobromide.

Purification by Recrystallization
For obtaining high-purity triethylamine hydrobromide, recrystallization is a standard

procedure.[2]

Methodology:

Dissolution: The crude triethylamine hydrobromide is dissolved in a minimal amount of a

suitable hot solvent, such as ethanol.[1][2]

Cooling/Precipitation: The hot, saturated solution is then allowed to cool slowly. As the

solution cools, the solubility of triethylamine hydrobromide decreases, leading to the

formation of purer crystals. Alternatively, a less polar co-solvent like diethyl ether can be

added to the ethanol solution to induce precipitation.[1]

Isolation: The recrystallized product is collected by filtration.

Drying: The purified crystals are dried to remove any residual solvent.
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Purification by Recrystallization

Crude Triethylamine
Hydrobromide

1. Dissolve in
minimal hot ethanol

2. Cool slowly to
induce crystallization

3. Filter to collect
pure crystals

4. Dry the purified product

High-Purity Triethylamine
Hydrobromide

Click to download full resolution via product page

Caption: General workflow for the purification of triethylamine hydrobromide.

Applications in Drug Development
The physicochemical properties of triethylamine hydrobromide make it a valuable tool in

drug development. Its primary role is often as a reagent or catalyst in the synthesis of active

pharmaceutical ingredients (APIs). Furthermore, the principle of converting a basic drug

molecule into a salt to improve its aqueous solubility and stability is a cornerstone of
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pharmaceutical formulation.[1] While triethylamine itself might be part of a larger API, the

hydrobromide salt form illustrates this critical concept of enhancing bioavailability.[1]

Conclusion
Triethylamine hydrobromide is a compound with well-defined physical and chemical

properties that make it a staple in organic synthesis and relevant to the pharmaceutical

industry. Its straightforward synthesis, predictable reactivity as an amine salt, and utility as a

reagent underscore its importance. A thorough understanding of its properties, handling

requirements (notably its hygroscopic nature), and purification methods is essential for its

effective and safe use in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225073#triethylamine-hydrobromide-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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